3-(3,5-Dimethoxyphenyl)butanoic acid

• Molecular Formula: C12H16O4
• Molecular Weight: 224.25 g/mol
• IUPAC Name: 3-(3,5-dimethoxyphenyl)butanoic acid
• InChI: InChI=1S/C12H16O4/c1-8(4-12(13)14)9-5-10(15-2)7-11(6-9)16-3/h5-8H,4H2,1-3H3,(H,13,14)
• InChI Key: VJHBAIUOXIDWDR-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)O)C1=CC(=CC(=C1)OC)OC

Description

3-(3,5-Dimethoxyphenyl)butanoic acid: is an organic compound characterized by the presence of a butanoic acid moiety attached to a 3,5-dimethoxyphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(3,5-Dimethoxyphenyl)butanoic acid typically involves the reaction of 3,5-dimethoxybenzaldehyde with a suitable reagent to form the corresponding alcohol, which is then oxidized to the acid. One common method involves the use of a Grignard reagent followed by oxidation .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 3-(3,5-Dimethoxyphenyl)butanoic acid can undergo oxidation reactions to form various oxidized derivatives.

Reduction: The compound can be reduced to form the corresponding alcohol.

Substitution: It can participate in substitution reactions, particularly at the aromatic ring, where the methoxy groups can be replaced by other substituents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Electrophilic aromatic substitution reactions can be carried out using reagents like bromine or chlorine in the presence of a catalyst.

Major Products:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

Chemistry: 3-(3,5-Dimethoxyphenyl)butanoic acid is used as a building block in organic synthesis, particularly in the synthesis of complex molecules and pharmaceuticals .

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its potential as a therapeutic agent .

Medicine: Research is ongoing to explore the potential medicinal applications of this compound, including its use as an anti-inflammatory or anticancer agent .

Industry: In the industrial sector, the compound is used in the synthesis of various chemicals and materials, including polymers and specialty chemicals .

Mechanism of Action

The mechanism of action of 3-(3,5-Dimethoxyphenyl)butanoic acid involves its interaction with specific molecular targets and pathways within cells. The compound may exert its effects by modulating enzyme activity, altering gene expression, or interacting with cellular receptors . Detailed studies are required to fully elucidate the molecular mechanisms involved.

Comparison with Similar Compounds

• 4-(2,5-Dimethoxyphenyl)butanoic acid
• 3-(3,4-Dimethoxyphenyl)propanoic acid
• 3-(3,5-Dimethoxyphenyl)propanoic acid

Comparison: 3-(3,5-Dimethoxyphenyl)butanoic acid is unique due to its specific substitution pattern on the aromatic ring and the presence of the butanoic acid moiety. This structural uniqueness can influence its reactivity and biological activity compared to similar compounds .